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molecular formula C13H16O3 B8462208 4-(2-Propyl)oxyindan-2-carboxylic acid

4-(2-Propyl)oxyindan-2-carboxylic acid

Cat. No. B8462208
M. Wt: 220.26 g/mol
InChI Key: GLWNXNSNQZKAMK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06352988B2

Procedure details

A solution of 4-(2-propyl)oxyindan-2,2-dicarboxylic acid (11.5 g) in NMP (20 ml) was heated to 150° C. After a further 15 minutes, the solution was allowed to cool to room temperature, and was poured into aqueous hydrochloric acid (1500 ml, 1 M). This mixture was extracted with ethyl acetate (2×500 ml) and a standard workup gave 4-(2-propyl)oxyindan-2-carboxylic acid (3.98 g) as a dark brown solid, which was used without further purification.
Name
4-(2-propyl)oxyindan-2,2-dicarboxylic acid
Quantity
11.5 g
Type
reactant
Reaction Step One
Name
NMP
Quantity
20 mL
Type
solvent
Reaction Step One
Name
hydrochloric acid
Quantity
1500 mL
Type
reactant
Reaction Step Two
Name
4-(2-propyl)oxyindan-2-carboxylic acid

Identifiers

REACTION_CXSMILES
[CH3:1][CH:2]([O:4][C:5]1[CH:13]=[CH:12][CH:11]=[C:10]2[C:6]=1[CH2:7][C:8](C(O)=O)([C:14]([OH:16])=[O:15])[CH2:9]2)[CH3:3].Cl>CN1C(=O)CCC1>[CH3:3][CH:2]([O:4][C:5]1[CH:13]=[CH:12][CH:11]=[C:10]2[C:6]=1[CH2:7][CH:8]([C:14]([OH:16])=[O:15])[CH2:9]2)[CH3:1]

Inputs

Step One
Name
4-(2-propyl)oxyindan-2,2-dicarboxylic acid
Quantity
11.5 g
Type
reactant
Smiles
CC(C)OC1=C2CC(CC2=CC=C1)(C(=O)O)C(=O)O
Name
NMP
Quantity
20 mL
Type
solvent
Smiles
CN1CCCC1=O
Step Two
Name
hydrochloric acid
Quantity
1500 mL
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
This mixture was extracted with ethyl acetate (2×500 ml)

Outcomes

Product
Details
Reaction Time
 15 min
Name
4-(2-propyl)oxyindan-2-carboxylic acid
Type
product
Smiles
CC(C)OC1=C2CC(CC2=CC=C1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 3.98 g
YIELD: CALCULATEDPERCENTYIELD 41.5%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.